Cas no 1797355-26-0 (N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-2-oxo-1-imidazolidinecarboxamide)

• Product Name: N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-2-oxo-1-imidazolidinecarboxamide
• CAS No: 1797355-26-0
• MF: C₁₄H₁₉N₃O₄
• MW: 293.318363428116
• CID: 5372807
• Update Time: 2025-05-20

N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-2-oxo-1-imidazolidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-2-oxo-1-imidazolidinecarboxamide

• Inchi： 1S/C14H19N3O4/c1-20-11-5-3-4-10(8-11)12(21-2)9-16-14(19)17-7-6-15-13(17)18/h3-5,8,12H,6-7,9H2,1-2H3,(H,15,18)(H,16,19)
• InChI Key： HXVIZRLEDCMTAC-UHFFFAOYSA-N
• SMILES： C1(=O)N(C(NCC(OC)C2=CC=CC(OC)=C2)=O)CCN1

Experimental Properties

• Density: 1.236±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.78±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-2-oxo-1-imidazolidinecarboxamide

N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-2-oxo-1-imidazolidinecarboxamide: A Comprehensive Overview

The compound with CAS No. 1797355-26-0, known as N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-2-oxo-1-imidazolidinecarboxamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methoxy group, a phenyl ring, and an imidazolidine ring system. The combination of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and material science.

Recent studies have highlighted the potential of this compound as a bioactive agent due to its ability to interact with specific biological targets. Researchers have explored its antimicrobial properties, particularly against Gram-positive bacteria, which could make it a valuable addition to the arsenal of antibiotics. Additionally, its anti-inflammatory effects have been investigated in preclinical models, suggesting its potential use in treating conditions such as arthritis and inflammatory bowel disease.

The synthesis of N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-2-oxo-1-imidazolidinecarboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the imidazolidine ring through cyclization reactions and the subsequent introduction of the methoxy groups via nucleophilic substitution or alkylation processes. The stereochemistry of the molecule is crucial, as it influences both its physical properties and biological activity.

One of the most intriguing aspects of this compound is its structure-function relationship. The presence of the methoxy groups at specific positions on the molecule enhances its solubility in both aqueous and organic solvents, which is essential for its pharmacokinetic profile. Furthermore, the phenyl ring contributes to the molecule's aromaticity, which plays a significant role in stabilizing its conformation and enhancing its bioavailability.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that it has a high affinity for certain protein targets, such as kinases and proteases, which are implicated in various diseases including cancer and neurodegenerative disorders. This has sparked interest in further exploring its potential as a therapeutic agent.

In terms of applications, this compound has shown promise in the development of targeted drug delivery systems. Its ability to form stable complexes with certain biomolecules makes it an ideal candidate for use in nanotechnology-based drug delivery platforms. Additionally, its biocompatibility has been validated in preliminary toxicity studies, further supporting its suitability for medical applications.

The environmental impact of this compound is another area that has been receiving attention. Researchers have investigated its biodegradability under various conditions and have found that it undergoes rapid degradation in aerobic environments, reducing its potential to accumulate in ecosystems. This is particularly important for ensuring the sustainability of processes involving this compound.

In conclusion, N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-2-oxo-1-imidazolidinecarboxamide (CAS No. 1797355-26-0) represents a versatile and innovative molecule with a wide range of potential applications. Its unique structure, combined with its favorable biological and chemical properties, positions it as a key player in advancing both scientific research and industrial innovation.